Cas no 38465-23-5 (Oxirane, [(2-ethynylphenoxy)methyl]-)

• Product Name: Oxirane, [(2-ethynylphenoxy)methyl]-
• CAS No: 38465-23-5
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 1489721
• PubChem ID: 21438533
• Update Time: 2025-04-21

Oxirane, [(2-ethynylphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, [(2-ethynylphenoxy)methyl]-
• DTXSID001292874
• 2-[(2-ethynylphenoxy)methyl]oxirane
• SCHEMBL11695226
• 38465-23-5

• Inchi： 1S/C11H10O2/c1-2-9-5-3-4-6-11(9)13-8-10-7-12-10/h1,3-6,10H,7-8H2
• InChI Key： QLWSYRNMJMYSBE-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76